Cas no 1628539-98-9 (3-Bromo-4-fluoro-5-hydroxybenzoic acid)

• Product Name: 3-Bromo-4-fluoro-5-hydroxybenzoic acid
• CAS No: 1628539-98-9
• MF: C₇H₄BrFO₃
• MW: 235.007265090942
• CID: 4792886
• Update Time: 2025-07-18

3-Bromo-4-fluoro-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-fluoro-5-hydroxybenzoic acid
• 3-Bromo-4-fluoro-5-hydroxybenzoic acid

• Inchi： 1S/C7H4BrFO3/c8-4-1-3(7(11)12)2-5(10)6(4)9/h1-2,10H,(H,11,12)
• InChI Key： OYHGVXITAZUQIE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C(=O)O)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5

Additional information on 3-Bromo-4-fluoro-5-hydroxybenzoic acid

Introduction to 3-Bromo-4-fluoro-5-hydroxybenzoic acid (CAS No: 1628539-98-9)

3-Bromo-4-fluoro-5-hydroxybenzoic acid (CAS No: 1628539-98-9) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology due to its unique structural properties and potential biological activities. This compound, featuring a benzoic acid core substituted with bromine, fluorine, and hydroxyl groups, presents an intriguing scaffold for the development of novel therapeutic agents. The strategic placement of these functional groups not only enhances its reactivity in chemical synthesis but also modulates its interaction with biological targets, making it a valuable intermediate in drug discovery programs.

The benzoic acid moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in the synthesis of various pharmaceuticals. The presence of a bromo group at the 3-position introduces electrophilicity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design. Additionally, the fluoro substituent at the 4-position is renowned for its ability to modulate metabolic stability and binding affinity, a phenomenon often exploited in the optimization of drug candidates.

The hydroxyl group at the 5-position adds another layer of reactivity, allowing for further derivatization through esterification, etherification, or oxidation processes. These modifications can fine-tune the physicochemical properties of the compound, such as solubility and lipophilicity, which are critical factors in determining oral bioavailability and tissue distribution. Moreover, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and therapeutic efficacy.

Recent advancements in computational chemistry have highlighted the potential of 3-Bromo-4-fluoro-5-hydroxybenzoic acid as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. By leveraging structure-based drug design strategies, researchers have identified derivatives of this compound that exhibit potent inhibitory effects against specific kinases. For instance, studies have demonstrated that certain analogs can selectively inhibit tyrosine kinases such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase), offering promising leads for the development of targeted cancer therapies.

In addition to its applications in oncology research, 3-Bromo-4-fluoro-5-hydroxybenzoic acid has shown promise in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural features of this compound make it an attractive candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have indicated that certain derivatives exhibit broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, as well as fungi.

The synthetic utility of 3-Bromo-4-fluoro-5-hydroxybenzoic acid extends beyond pharmaceutical applications. It serves as a valuable building block in materials science, particularly in the synthesis of organic electronic materials such as organic semiconductors and light-emitting diodes (OLEDs). The presence of halogen atoms enhances electron-withdrawing properties, which can influence charge transport properties in these materials. Researchers have explored its incorporation into π-conjugated systems to improve device performance in optoelectronic applications.

The growing interest in green chemistry has also spurred investigations into sustainable synthetic routes for 3-Bromo-4-fluoro-5-hydroxybenzoic acid. Catalytic methods that minimize waste and energy consumption are being actively pursued to enhance the environmental footprint of its production. For example, biocatalytic approaches using engineered enzymes have been explored to introduce fluorine atoms with high selectivity and yield under mild conditions. Such advancements align with global efforts to promote sustainable chemical manufacturing practices.

Looking ahead, the future prospects for 3-Bromo-4-fluoro-5-hydroxybenzoic acid appear promising as new methodologies emerge and our understanding of its biological activities deepens. Continued exploration into its derivatives will likely uncover novel therapeutic applications across multiple disease areas. Furthermore, interdisciplinary collaborations between chemists, biologists, and computer scientists will be essential to accelerate the translation of laboratory discoveries into clinical reality.

In conclusion,3-Bromo-4-fluoro-5-hydroxybenzoic acid (CAS No: 1628539-98-9) represents a multifaceted compound with significant potential across pharmaceuticals、materials science，and sustainable chemistry。 Its unique structural features make it a valuable scaffold for drug discovery，while its synthetic versatility allows for diverse applications。 As research progresses，this compound is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.